Cas no 2229273-86-1 (2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-methylpropanal)

• Product Name: 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-methylpropanal
• CAS No: 2229273-86-1
• MF: C₁₀H₁₆N₂OS
• MW: 212.311841011047
• CID: 5960274
• PubChem ID: 165640239
• Update Time: 2025-06-11

2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-methylpropanal
• EN300-1735197
• 2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-2-methylpropanal
• 2229273-86-1

• Inchi： 1S/C10H16N2OS/c1-10(2,7-13)9-11-5-8(14-9)6-12(3)4/h5,7H,6H2,1-4H3
• InChI Key： PMPCQTOWBOEQNG-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C(C=O)(C)C)CN(C)C

Computed Properties

• Exact Mass: 212.09833431g/mol
• Monoisotopic Mass: 212.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-methylpropanal

Professional Introduction to Compound with CAS No. 2229273-86-1 and Product Name: 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-methylpropanal

Compound with the CAS number 2229273-86-1 and the product name 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-methylpropanal represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates a thiazole core, which is a well-known heterocyclic scaffold widely recognized for its biological activity. The presence of a dimethylamino group and a methylpropanal moiety further enhances its pharmacological profile, making it a promising candidate for further investigation.

The thiazole ring is a key structural feature that contributes to the compound's biological activity. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of the dimethylamino group into the molecular structure introduces basicity, which can influence the compound's interactions with biological targets. This group is often found in bioactive molecules due to its ability to form hydrogen bonds and participate in salt formation, thereby enhancing solubility and bioavailability.

The methylpropanal moiety adds another layer of complexity to the compound's pharmacophore. Aldehydes are known to exhibit various biological activities, including antiviral and anti-inflammatory effects. The combination of these functional groups in 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-methylpropanal suggests potential therapeutic applications across multiple disease areas. Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, emphasizing their role in developing novel therapeutic agents.

In the context of current research, compounds with thiazole cores have been extensively explored for their potential in treating neurological disorders. The ability of thiazole derivatives to cross the blood-brain barrier makes them particularly attractive for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The specific arrangement of functional groups in 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-methylpropanal may contribute to its ability to interact with central nervous system targets, offering a new avenue for therapeutic intervention.

Additionally, the compound's structure suggests potential applications in oncology research. Thiazole derivatives have been reported to exhibit inhibitory effects on various enzymes involved in cancer cell proliferation and survival. The presence of the dimethylamino group may enhance the compound's ability to interact with target proteins, potentially leading to the development of novel anticancer agents. Preliminary studies have indicated that similar compounds have shown promise in preclinical models, warranting further investigation into the mechanisms of action and potential clinical applications.

The synthesis and characterization of 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-methylpropanal have been refined through advanced chemical methodologies. Techniques such as multi-step organic synthesis and spectroscopic analysis have been employed to ensure high purity and yield. The compound's stability under various conditions has been assessed, providing valuable insights into its potential for industrial-scale production. These efforts align with the broader goal of developing robust synthetic routes for bioactive molecules, facilitating their transition from laboratory research to clinical use.

The pharmacokinetic properties of 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-methylpropanal are also of significant interest. Studies have demonstrated that thiazole derivatives can exhibit favorable pharmacokinetic profiles, including good absorption and distribution throughout the body. The presence of polar functional groups such as the dimethylamino moiety enhances solubility, which is crucial for achieving effective drug delivery. Further research is ongoing to optimize formulation strategies that maximize bioavailability while minimizing side effects.

In conclusion, compound with CAS No. 2229273-86-1 and product name 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-methylpropanal represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique molecular structure combines several bioactive moieties that suggest potential therapeutic applications across multiple disease areas. With ongoing research focusing on its pharmacological properties and synthetic feasibility, this compound holds significant promise for contributing to advancements in drug development.